Cas no 688353-21-1 (2-({3,6-dimethyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide)

2-({3,6-dimethyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide structure

688353-21-1 structure

Product Name:2-({3,6-dimethyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide

CAS No:688353-21-1

MF:C₁₄H₁₇N₅O₂S₃

MW:383.512078046799

CID:6168609

PubChem ID:4139499

Update Time:2024-01-06

2-({3,6-dimethyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

- 2-({3,6-dimethyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide
- CHEMBL1582479
- F0612-0013
- AB00431082-05
- 2-((3,6-dimethyl-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide
- MLS000101613
- 2-[(3,6-dimethyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide
- 688353-21-1
- AKOS024587347
- SMR000016216
- HMS2245P15
- 2-({3,6-dimethyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide
- Inchi： 1S/C14H17N5O2S3/c1-4-10-17-18-13(24-10)16-9(20)6-22-14-15-8-5-7(2)23-11(8)12(21)19(14)3/h7H,4-6H2,1-3H3,(H,16,18,20)
- InChI Key： MEBBNLDOCFYHCB-UHFFFAOYSA-N
- SMILES： S1C2C(N(C)C(=NC=2CC1C)SCC(NC1=NN=C(CC)S1)=O)=O

Computed Properties

Exact Mass: 383.05443832g/mol
Monoisotopic Mass: 383.05443832g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 24
Rotatable Bond Count: 5
Complexity: 609
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 166Å²

2-({3,6-dimethyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide Pricemore >>

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Life Chemicals	F0612-0013-2μmol	2-({3,6-dimethyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide	688353-21-1	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0612-0013-5μmol	2-({3,6-dimethyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide	688353-21-1	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0612-0013-10μmol	2-({3,6-dimethyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide	688353-21-1	90%+	10μl	$69.0	2023-05-17
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